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Extracellular signal-regulated kinase 5 (ERK5), also known as Big Mitogen-activated Protein
Kinase 1 (BMK1), is a critical member of the mitogen-activated protein kinase (MAPK) family.
Unlike its more studied counterparts ERK1/2, ERK5 possesses a unique C-terminal domain
that enables it to function as a transcriptional regulator. The MEK5/ERKS5 signaling pathway is
implicated in a multitude of cellular processes, including proliferation, survival, migration, and
angiogenesis. Its dysregulation is a hallmark of various pathologies, particularly cancer, where
it is associated with tumor progression, metastasis, and resistance to therapy, making it a
compelling target for novel drug discovery initiatives.[1][2][3][4]

These application notes provide an overview of ERK5's role in disease, with a focus on cancer,
and detail established protocols for investigating its function and evaluating the efficacy of
potential inhibitors.

The ERKS5 Signaling Pathway

The ERKS signaling cascade is a three-tiered kinase module. It is initiated by upstream
mitogenic or stress signals that activate MAP3Ks, primarily MEKK2 and MEKK3. These
kinases then phosphorylate and activate the dual-specificity MAP2K, MEK5. Activated MEKS5,
in turn, phosphorylates ERK5 on threonine and tyrosine residues (Thr218/Tyr220) within its
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activation loop, leading to its activation.[1][5] Once activated, ERK5 translocates to the nucleus
and phosphorylates various transcription factors, such as those in the myocyte enhancer
factor-2 (MEF2) family, to regulate the expression of genes critical for cell proliferation and

survival.[2][6]
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ERKS Signaling Pathway General Workflow for ERKS5 Inhibitor Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15620087?utm_src=pdf-custom-synthesis#bc-rfq
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2022.839997/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2022.839997/full
https://www.mdpi.com/1422-0067/20/6/1426
https://pmc.ncbi.nlm.nih.gov/articles/PMC8303459/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8773716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8773716/
https://www.benchchem.com/pdf/Detecting_Phosphorylated_ERK5_A_Detailed_Western_Blot_Protocol.pdf
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1235217/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1235217/full
https://www.benchchem.com/product/b15620087/docs#erk5-a-promising-target-for-drug-discovery
https://www.benchchem.com/product/b15620087/docs#erk5-a-promising-target-for-drug-discovery
https://www.benchchem.com/product/b15620087/docs#erk5-a-promising-target-for-drug-discovery
https://www.benchchem.com/product/b15620087/docs#erk5-a-promising-target-for-drug-discovery
https://www.benchchem.com/product/b15620087?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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